Cas no 210228-01-6 (1-(4-Bromo-3-methylphenyl)propan-1-one)

1-(4-Bromo-3-methylphenyl)propan-1-one structure
210228-01-6 structure
Product Name:1-(4-Bromo-3-methylphenyl)propan-1-one
CAS No:210228-01-6
MF:C10H11BrO
MW:227.097742319107
CID:1037575
PubChem ID:22345620
Update Time:2025-04-20

1-(4-Bromo-3-methylphenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

    • 1-(4-Bromo-3-methylphenyl)propan-1-one
    • 1-(4-Brom-3-methyl-phenyl)-propan-1-on
    • 1-(4-bromo-3-methylphenyl)-1-propanone
    • 1-(4-bromo-3-methylphenyl)propane-1-one
    • SCHEMBL770793
    • DTXSID70625062
    • 1-Propanone, 1-(4-bromo-3-methylphenyl)-
    • MFCD18392258
    • 210228-01-6
    • DB-362839
    • GNIQKPLAEAAAPD-UHFFFAOYSA-N
    • BS-22056
    • AKOS002392969
    • MDL: MFCD18392258
    • Inchi: 1S/C10H11BrO/c1-3-10(12)8-4-5-9(11)7(2)6-8/h4-6H,3H2,1-2H3
    • InChI Key: GNIQKPLAEAAAPD-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(C(CC)=O)=CC=1C

Computed Properties

  • Exact Mass: 225.99900
  • Monoisotopic Mass: 225.99933g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 167
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • PSA: 17.07000
  • LogP: 3.35020

1-(4-Bromo-3-methylphenyl)propan-1-one Customs Data

  • HS CODE:2914700090
  • Customs Data:

    China Customs Code:

    2914700090

    Overview:

    2914700090 Halogenation of other ketones and quinones\Sulfonated derivative(Including nitrated and nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acetone declared packaging

    Summary:

    HS: 2914700090 halogenated, sulphonated, nitrated or nitrosated derivatives of ketones and quinones, whether or not with other oxygen function Tax rebate rate:9.0% Supervision conditions:none VAT:17.0% MFN tariff:5.5% General tariff:30.0%

1-(4-Bromo-3-methylphenyl)propan-1-one Pricemore >>

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